Cas no 1276541-99-1 (5-(3,5-Difluorophenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(3,5-Difluorophenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1276541-99-1
• MF: C₁₀H₆F₂N₂O₂
• MW: 224.163649082184
• MDL: MFCD17193828
• CID: 4566379
• Update Time: 2025-09-28

5-(3,5-Difluorophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-DIFLUOROPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
• 5-(3,5-Difluorophenyl)-1H-pyrazole-3-carboxylic acid
• BBC54199
• W13663

• MDL： MFCD17193828
• Inchi： 1S/C10H6F2N2O2/c11-6-1-5(2-7(12)3-6)8-4-9(10(15)16)14-13-8/h1-4H,(H,13,14)(H,15,16)
• InChI Key： FXNNWDFZQWBOLL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=C(C(=O)O)NN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 1.9
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-(3,5-Difluorophenyl)-1H-pyrazole-3-carboxylic acid

5-(3,5-Difluorophenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1276541-99-1): A Comprehensive Overview

5-(3,5-Difluorophenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1276541-99-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a detailed and comprehensive overview of 5-(3,5-Difluorophenyl)-1H-pyrazole-3-carboxylic acid, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Properties and Structure

5-(3,5-Difluorophenyl)-1H-pyrazole-3-carboxylic acid is a white crystalline solid with a molecular formula of C₁₀H₆F₂N₂O₂. The compound features a pyrazole ring substituted with a 3,5-difluorophenyl group and a carboxylic acid moiety. The presence of the difluorophenyl group imparts unique electronic and steric properties to the molecule, which contribute to its biological activities. The carboxylic acid functional group provides the compound with acidic properties and potential for forming salts or esters.

Synthesis Methods

The synthesis of 5-(3,5-Difluorophenyl)-1H-pyrazole-3-carboxylic acid has been extensively studied and optimized over the years. One common synthetic route involves the reaction of 3,5-difluoroacetophenone with hydrazine hydrate to form the corresponding hydrazone intermediate. This intermediate is then cyclized using an appropriate coupling agent to yield the desired pyrazole derivative. Another approach involves the condensation of 3,5-difluorobenzaldehyde with hydrazine followed by cyclization with an acylating agent such as acetic anhydride.

Biological Activities and Therapeutic Potential

5-(3,5-Difluorophenyl)-1H-pyrazole-3-carboxylic acid has been investigated for its diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. Recent studies have highlighted its potential as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that mediate inflammation and pain. In vitro assays have demonstrated that this compound exhibits potent COX-2 inhibitory activity with minimal effects on COX-1, making it a promising candidate for developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

In addition to its anti-inflammatory properties, 5-(3,5-Difluorophenyl)-1H-pyrazole-3-carboxylic acid has shown potential as an anti-cancer agent. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines through mechanisms involving the modulation of signaling pathways such as p53 and Bcl-2. These findings suggest that 5-(3,5-Difluorophenyl)-1H-pyrazole-3-carboxylic acid could be further explored for its therapeutic potential in cancer treatment.

Clinical Trials and Development Status

The therapeutic potential of 5-(3,5-Difluorophenyl)-1H-pyrazole-3-carboxylic acid has led to several clinical trials aimed at evaluating its safety and efficacy in humans. Early-phase clinical trials have demonstrated that this compound is well-tolerated at therapeutic doses with minimal adverse effects. Ongoing studies are focused on optimizing dosing regimens and assessing the long-term safety and efficacy of this compound in various disease conditions.

Current Research Trends and Future Directions

The ongoing research on 5-(3,5-Difluorophenyl)-1H-pyrazole-3-carboxylic acid is driven by its promising therapeutic potential and unique structural features. Current trends in research include the development of novel derivatives with enhanced pharmacological properties through structure-activity relationship (SAR) studies. Additionally, efforts are being made to improve the bioavailability and pharmacokinetic profile of this compound through prodrug strategies or formulation optimization.

In conclusion, 5-(3,5-Difluorophenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1276541-99-1) is a promising organic compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is anticipated that this compound will play a significant role in advancing the treatment of various diseases.